N-[(4-morpholin-4-ylphenyl)carbamothioyl]thiophene-2-carboxamide

• IUPAC Name: N-[(4-morpholin-4-ylphenyl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H17N3O2S2/c20-15(14-2-1-11-23-14)18-16(22)17-12-3-5-13(6-4-12)19-7-9-21-10-8-19/h1-6,11H,7-10H2,(H2,17,18,20,22)
• InChI Key: BIAWGGYDQRXTRP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CS3
• Molecular Formula: C16H17N3O2S2
• Molecular Weight: 347.5 g/mol

Description

N-[(4-morpholin-4-ylphenyl)carbamothioyl]thiophene-2-carboxamide, also known as MPTC, is a synthetic compound that has been widely studied for its potential use in biomedical research. MPTC is a small molecule that has shown promise in various fields of research, including oncology, neurology, and immunology.

Scientific Research Applications

Morpholine Derivatives in Pharmacology

Morpholine derivatives are extensively studied for their broad spectrum of pharmacological activities. The incorporation of a morpholine ring into pharmaceutical compounds can significantly influence their pharmacokinetic and pharmacodynamic properties. For example, morpholine derivatives have been reviewed for their role in neuroprotection, highlighting their potential in treating neurodegenerative diseases and improving cognitive functions (Asif & Imran, 2019; Deep et al., 2016).

Thiophene Scaffolds in CNS Agents

Thiophene scaffolds are recognized for their potential central nervous system (CNS) activities, including anticonvulsant, acetylcholinesterase inhibition, and neurotransmitter modulation. The thiophene structure's utility in CNS agent development underscores the significance of heterocyclic compounds in medicinal chemistry (Deep et al., 2016).

Mechanism of Action

Target of Action

The primary target of N-((4-morpholinophenyl)carbamothioyl)thiophene-2-carboxamide is QcrB , a subunit of the menaquinol cytochrome c oxidoreductase . This enzyme is part of the bc1-aa3-type cytochrome c oxidase complex that is responsible for driving oxygen-dependent respiration .

Mode of Action

N-((4-morpholinophenyl)carbamothioyl)thiophene-2-carboxamide interacts with its target, QcrB, inhibiting its function . This inhibition disrupts the normal functioning of the bc1-aa3-type cytochrome c oxidase complex, thereby affecting the oxygen-dependent respiration process .

Biochemical Pathways

The inhibition of QcrB affects the electron transport chain, specifically the bc1-aa3-type cytochrome c oxidase complex . This disruption leads to a decrease in ATP production, which is crucial for the survival and functioning of the cell .

Pharmacokinetics

The compound has a molecular weight of 288365, a density of 13±01 g/cm3, and a boiling point of 4009±450 °C at 760 mmHg . These properties may influence its absorption, distribution, metabolism, and excretion, and thus its bioavailability.

Result of Action

The inhibition of QcrB by N-((4-morpholinophenyl)carbamothioyl)thiophene-2-carboxamide leads to a disruption in the oxygen-dependent respiration process . This disruption can lead to a decrease in ATP production, affecting the survival and functioning of the cell .